Cas no 41641-76-3 ( )

• Product Name: &nbsp
• CAS No: 41641-76-3
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• CID: 927192
• PubChem ID: 296764
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenylphenyl)butanoyl chloride
• 41641-76-3
• NSC167239
• NSC-167239
• DTXSID80304770
•  

• Inchi： 1S/C16H15ClO/c1-2-15(16(17)18)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11,15H,2H2,1H3
• InChI Key： JBKDMGZPGDLXSQ-UHFFFAOYSA-N
• SMILES： ClC(C(CC)C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 258.08125
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07